Tris(acetylacetonyl)dysprosium trihydrate

Specification

• CAS No.: 18716-76-2
• Molecular Formula: C15H21DyO6
• Molecular Weight: 459.82
• IUPAC Name: dysprosium(3+);pentane-2,4-dione;trihydrate
• Standard InChI: InChI=1S/3C5H7O2.Dy.3H2O/c3*1-4(6)3-5(2)7;;;;/h3*3H,1-2H3;;3*1H2/q3*-1;+3
• SMILES: CC(=O)[CH-]C(=O)C.CC(=O)[CH-]C(=O)C.CC(=O)[CH-]C(=O)C.O.O.O.[Dy+3]

Introduction

Chemical Identity and Nomenclature

Tris(acetylacetonyl)dysprosium trihydrate, commonly referred to as Dysprosium(III) acetylacetonate trihydrate, is a coordination complex with the molecular formula Dy(C₅H₇O₂)₃·3H₂O. This compound is also known by several synonyms including:

• Dysprosium(III) 2,4-pentanedionate trihydrate

• Tris(2,4-pentanedionato)dysprosium trihydrate

• Dy(acac)₃·3H₂O

Structural Characteristics

Tris(acetylacetonyl)dysprosium trihydrate possesses a coordination structure where the central dysprosium(III) ion is surrounded by three bidentate acetylacetonate ligands, forming a coordination complex with six oxygen atoms from the ligands coordinating to the metal center. The complex is completed by three water molecules, resulting in the trihydrate form.

Structural Properties

Property	Value	Reference
Molecular Formula	C₁₅H₂₁DyO₆
Molecular Weight	459.82 g/mol
Coordination Geometry	Octahedral
Dy-O Bond Distance	~2.0-2.2 Å (typical)	Inferred from similar complexes
Structural Form	Off-white crystalline powder

Synthesis Methods

Several established methods exist for the preparation of Tris(acetylacetonyl)dysprosium trihydrate, with variations producing either the anhydrous or hydrated forms.

Direct Reaction Method

The most straightforward synthesis approach involves the direct reaction of dysprosium or dysprosium hydride with acetylacetone. This method yields the basic complex, which can then be isolated as the trihydrate under appropriate conditions.

Electrolytic Method

A more specialized preparation technique involves the electrolysis of a dysprosium cathode in an ethanol solution of acetylacetone. This process initially produces Dy(acac)₃·EtOH·0.5Hacac (where Hacac represents acetylacetone), which can subsequently be converted to Dy(acac)₃ through heating. The trihydrate form develops upon exposure to humid conditions.

Solvent Variation Methods

The complex exhibits interesting behavior in different solvent environments. In methanol solutions containing acetonitrile, it can form Dy(acac)₃·2CH₃OH and Dy(acac)₃·CH₃OH·CH₃CN derivatives, demonstrating the compound's versatility in forming various solvated structures.

Physical and Chemical Properties

Tris(acetylacetonyl)dysprosium trihydrate demonstrates a range of important physical and chemical properties that influence its applications and handling requirements.

Physical Properties

Property	Value	Reference
Appearance	Off-white to yellow powder
Melting Point	125-130°C
Stability	Anhydrous form stable in dry atmosphere; forms hydrate in humid air
Solubility	Soluble in organic solvents, limited water solubility
Density	Not precisely documented for trihydrate	-

Chemical Properties

The chemical behavior of Tris(acetylacetonyl)dysprosium trihydrate is characterized by:

• Coordination chemistry typical of rare earth metal complexes

• Stability in dry conditions for the anhydrous form

• Tendency to form hydrates in the presence of moisture

• Ability to function as a Lewis acid in certain reactions

• Catalytic activity in select organic transformations

Applications

Tris(acetylacetonyl)dysprosium trihydrate has found utility across several scientific and technological domains, leveraging both the properties of dysprosium and the versatility of the acetylacetonate complex.

Catalytic Applications

One of the most significant applications of this compound is in catalysis, particularly for organic synthesis reactions. Research has demonstrated its effectiveness in catalyzing addition reactions, specifically the addition of norbornene and carbon tetrachloride. The complex's ability to function as a Lewis acid makes it valuable for promoting various organic transformations.

Materials Science Applications

The compound serves as an important precursor in materials science, particularly in:

• Fabrication of carbon nanostructures through chemical vapor deposition (CVD) techniques

• Development of specialized materials requiring precise dysprosium incorporation

• Formation of thin films and coatings with specific electronic properties

Research Applications

Due to its solubility in organic solvents, Tris(acetylacetonyl)dysprosium trihydrate has proven valuable in research applications requiring non-aqueous conditions, such as:

• Solar energy research

• Water treatment technologies

• Advanced materials development

• Structural characterization studies

Research Findings

Scientific investigation into Tris(acetylacetonyl)dysprosium trihydrate has yielded several important discoveries regarding its properties and potential applications.

Comparison with Other Lanthanide Complexes

Research comparing Tris(acetylacetonyl)dysprosium trihydrate with other lanthanide acetylacetonate complexes reveals interesting trends in properties across the lanthanide series. These comparisons provide valuable information on how the specific electronic configuration of dysprosium influences the complex's behavior relative to other rare earth elements.

Role in Heterometallic Complexes

Recent studies have explored the formation of heterometallic complexes incorporating dysprosium acetylacetonate units. For instance, research on [Ln(hfac)₃Cu(acac)₂] complexes (where Ln can be dysprosium) has demonstrated interesting structural and magnetic properties. These heterometallic systems represent an emerging area of research with potential applications in molecular magnetism and advanced materials.

Comparison with Other Metal Acetylacetonate Complexes

Tris(acetylacetonyl)dysprosium trihydrate belongs to a broader family of metal acetylacetonate complexes, and comparing its properties with those of other metals provides valuable context.

Physical Property Comparisons

The properties of various metal acetylacetonate complexes differ significantly:

• Tris(acetylacetonyl)dysprosium trihydrate has a melting point range of 125-130°C, lower than that of Fe(acac)₃ (180-181°C).

• While Fe(acac)₃ appears as a red solid, the dysprosium complex is typically off-white to yellow.

• Magnetic properties vary considerably across the series, with the dysprosium complex exhibiting paramagnetic behavior characteristic of lanthanide complexes.

Current Research Trends and Future Prospects

Research on Tris(acetylacetonyl)dysprosium trihydrate continues to evolve, with several promising directions:

• Investigation of its potential in single-molecule magnets and molecular magnetic materials

• Exploration of new catalytic applications, particularly in selective organic transformations

• Development of novel heterometallic complexes incorporating the Dy(acac)₃ moiety

• Application in advanced electronic and optical materials leveraging dysprosium's unique properties